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Compound of Interest

Compound Name: 2-Ethylhex-5-enal

Cat. No.: B14863040

Introduction

2-Ethylhex-2-enal (CAS No. 645-62-5) is a valuable intermediate in organic synthesis, notably
in the production of insecticides and fragrances.[1][2] Its purification is critical to ensure the
quality and yield of subsequent reactions. Distillation is the primary method for purifying 2-
Ethylhex-2-enal. However, its chemical structure—an unsaturated aldehyde—necessitates
careful control of distillation conditions to prevent side reactions such as polymerization, self-
condensation, and oxidation.[3] This document provides detailed protocols for the atmospheric
and vacuum distillation of 2-Ethylhex-2-enal.

Physicochemical Properties and Distillation
Considerations

2-Ethylhex-2-enal is a colorless to yellowish liquid with a characteristic sharp odor.[3] Its
relevant physical properties for distillation are summarized below.
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Property Value Source
Molecular Formula C8H140 [1]
Molecular Weight 126.20 g/mol [4]

Boiling Point (Atmospheric
175-179 °C at 760 mmHg [5][6]
Pressure)

Boiling Point (Reduced
73 °C at 10 mmHg[7]

Pressure)

35-47 °C at 0.05 mbar [8]

Density ~0.83-0.85 g/mL [5]
Flash Point 50.56 °C - 53.3 °C [6]

Thermal Stability and Reactivity:
2-Ethylhex-2-enal is susceptible to several degradation pathways under distillation conditions:

o Oxidation: As an aldehyde, it can be readily oxidized to the corresponding carboxylic acid,
especially in the presence of air.[3] This process, known as autoxidation, can be initiated by
light and catalyzed by transition metal salts.[3]

e Polymerization and Condensation: Aldehydes, particularly unsaturated ones, can undergo
self-condensation or polymerization reactions. These reactions are often exothermic and can
be catalyzed by acidic or basic impurities.[3]

o Decomposition: When heated to decomposition, it can emit acrid smoke and irritating fumes.

[1]

To mitigate these issues, the addition of antioxidants or stabilizers is recommended, and
distillation under reduced pressure is often preferred to lower the required temperature.

Experimental Workflow for Distillation
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Pre-Distillation

Crude 2-Ethylhex-2-enal

i

Aqueous Wash (e.g., NaHCO3)

i

Drying (e.g., MgS0O4)

i

Add Stabilizer (e.g., Hydroquinone)

harge the Flask

Distillation

Assemble Fractional Distillation Apparatus

l

Heat and Collect Fractions

Post-Distillation

Monitor Temperature and Pressure Collect Purified Fractions

:

Analyze Purity (GC, NMR)

:

Store Under Inert Atmosphere
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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